5-(2-ethoxyphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(2-ethoxyphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C16H13N3O4/c1-2-22-14-6-4-3-5-13(14)16-17-15(18-23-16)11-7-9-12(10-8-11)19(20)21/h3-10H,2H2,1H3
• InChI Key: ZOTJACQRXZYOSP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C2=NC(=NO2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C16H13N3O4
• Molecular Weight: 311.29 g/mol

Description

5-(2-ethoxyphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole, also known as ENOX or EPNP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. ENOX is a heterocyclic organic compound that contains both nitrogen and oxygen in its structure. It has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Mechanism of Action

5-(2-ethoxyphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole acts as a fluorescent probe by undergoing photoinduced electron transfer (PET) from the electron-rich amine group of the target molecule to the electron-deficient nitro group of 5-(2-ethoxyphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole. This results in a change in the fluorescence properties of 5-(2-ethoxyphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole, which can be detected using various spectroscopic techniques. The PET mechanism of 5-(2-ethoxyphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole has been extensively studied using computational methods, and its efficiency and selectivity have been found to depend on the electronic properties of the target molecule and the distance between the target molecule and 5-(2-ethoxyphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole.
Biochemical and Physiological Effects:
5-(2-ethoxyphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole has been shown to have low toxicity and high biocompatibility, making it suitable for biological applications. Its fluorescence properties have been used to study various biological processes, including protein-protein interactions, enzyme activity, and cell signaling pathways. 5-(2-ethoxyphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole has also been used to detect and image cancer cells, bacteria, and viruses, making it a promising tool for diagnostic and therapeutic applications.

Advantages and Limitations for Lab Experiments

5-(2-ethoxyphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole has several advantages for use in lab experiments, including its high selectivity and sensitivity towards biological molecules, low toxicity, and biocompatibility. However, its synthesis is a complex process that requires careful attention to the reaction conditions and purification methods to obtain high yields and purity. Additionally, 5-(2-ethoxyphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole has limited solubility in water, which can limit its use in aqueous environments.

Future Directions

There are several future directions for research on 5-(2-ethoxyphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole, including the development of new synthesis methods to improve yield and purity, the optimization of its fluorescence properties for specific applications, and the exploration of its potential in theranostics, which combines diagnostic and therapeutic capabilities. Additionally, the use of 5-(2-ethoxyphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole in combination with other imaging probes and techniques could enhance its sensitivity and selectivity for biological applications.

Synthesis Methods

5-(2-ethoxyphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole can be synthesized using different methods, including the reaction of 2-ethoxybenzoic acid with thionyl chloride, followed by reaction with 4-nitroaniline and sodium azide. Another method involves the reaction of 2-ethoxybenzoic acid with phosphorus oxychloride, followed by reaction with 4-nitroaniline and hydrazine hydrate. The synthesis of 5-(2-ethoxyphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole is a complex process that requires careful attention to the reaction conditions and purification methods to obtain high yields and purity.

Scientific Research Applications

5-(2-ethoxyphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole has been extensively studied for its potential applications in various fields, including organic electronics, optoelectronics, and biological imaging. In the field of organic electronics, 5-(2-ethoxyphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole has been used as a fluorescent material for organic light-emitting diodes (OLEDs) due to its high quantum yield and tunable emission properties. In optoelectronics, 5-(2-ethoxyphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole has been used as a photosensitizer for dye-sensitized solar cells (DSSCs) due to its strong light absorption and efficient electron injection properties. In biological imaging, 5-(2-ethoxyphenyl)-3-(4-nitrophenyl)-1,2,4-oxadiazole has been used as a fluorescent probe for bioimaging due to its high selectivity and sensitivity towards biological molecules.